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Abstract

This application note provides a detailed protocol for the determination of acetic acid
(CHsCOOH) concentration in commercially available vinegar samples using a classic acid-base
titration method. The protocol employs a standardized solution of sodium hydroxide (NaOH) as
the titrant and phenolphthalein as the indicator. This method is a fundamental analytical
technique widely used in quality control for food products and in various research settings. The
described procedure is accurate, reliable, and can be readily implemented in a standard
laboratory environment.

Introduction

Vinegar is a dilute aqueous solution of acetic acid, produced by the fermentation of ethanol.[1]
[2] The concentration of acetic acid in vinegar typically ranges from 4% to 8% by volume for
table vinegar, but can be significantly higher for other varieties like pickling vinegar.[1][3]
Titration is a quantitative chemical analysis method used to determine the unknown
concentration of an identified analyte.[1] In this application, the concentration of acetic acid in a
vinegar sample is determined by titrating it with a strong base, sodium hydroxide, of a known
concentration. The reaction is a neutralization reaction where acetic acid reacts with sodium
hydroxide in a 1:1 stoichiometric ratio to produce sodium acetate and water. The balanced
chemical equation for this reaction is:

CHsCOOH(aq) + NaOH(aq) — CHsCOONa(aq) + H20(l)
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The equivalence point of the titration, where the moles of NaOH added are equal to the initial
moles of CHsCOOH, is visualized using the pH indicator phenolphthalein. Phenolphthalein is
colorless in acidic solutions and turns pink in basic solutions, with the color change occurring
around pH 8.2-10. This makes it a suitable indicator for the titration of a weak acid (acetic acid)
with a strong base (sodium hydroxide), as the pH at the equivalence point will be slightly basic.

Experimental Protocol

1. Materials and Reagents

Reagent/Material Specification Supplier Catalog No.

Sodium Hydroxide 0.1 M Standardized

(NaOH) Solution [Supplier Name]

[Catalog Number]

Phenolphthalein

1% (w/v) in Ethanol [Supplier Name] [Catalog Number]

Indicator

Commercial White

Vinegar Sample ] N/A N/A
Vinegar
Deionized Water High-Purity N/A N/A
50 mL Burette Class A [Supplier Name] [Catalog Number]
10 mL Volumetric )
Class A [Supplier Name] [Catalog Number]

Pipette

250 mL Erlenmeyer
Flasks

[Supplier Name]

[Catalog Number]

Pipette Bulb

[Supplier Name]

[Catalog Number]

Funnel

[Supplier Name]

[Catalog Number]

Ring Stand and
Burette Clamp

[Supplier Name]

[Catalog Number]

2. Preparation of Solutions
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e 0.1 M Sodium Hydroxide Solution: A standardized 0.1 M NaOH solution is required for this
titration. If not purchased pre-standardized, it can be prepared and standardized against a
primary standard like potassium hydrogen phthalate (KHP).

» Phenolphthalealein Indicator Solution: To prepare a 1% phenolphthalein solution, dissolve
1.0 g of phenolphthalein powder in 100 mL of 95% ethanol.

3. Experimental Workflow

The following diagram illustrates the key steps in the titration process.

Click to download full resolution via product page

Caption: Experimental workflow for the titration of acetic acid in vinegar.

4. Detailed Titration Procedure

o Burette Preparation: Rinse a 50 mL burette with deionized water, followed by a rinse with a
small amount of the 0.1 M NaOH solution. Fill the burette with the 0.1 M NaOH solution,
ensuring there are no air bubbles in the tip. Record the initial volume to two decimal places.

o Sample Preparation: Using a 10 mL volumetric pipette, transfer 10.00 mL of the vinegar
sample into a 250 mL Erlenmeyer flask.

¢ Dilution and Indicator Addition: Add approximately 20 mL of deionized water to the
Erlenmeyer flask to increase the volume and make the endpoint color change more visible.
Add 2-3 drops of phenolphthalein indicator solution to the flask. The solution should be
colorless.
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« Titration: Slowly add the NaOH solution from the burette to the Erlenmeyer flask while
continuously swirling the flask to ensure thorough mixing. A temporary pink color may appear
where the NaOH is added, but it will disappear upon swirling.

o Endpoint Determination: As the equivalence point is approached, the pink color will persist
for longer periods. At this stage, add the NaOH drop by drop until the addition of a single
drop results in a faint but persistent pink color that remains for at least 30 seconds after
swirling. This is the endpoint of the titration.

» Volume Recording: Record the final volume of the NaOH solution in the burette to two
decimal places.

» Replicates: Repeat the titration at least two more times to ensure the results are consistent
and reliable. The volumes of NaOH used should be within £0.1 mL of each other.

5. Data Presentation and Calculations
The following tables should be used to record and present the experimental data.

Table 1: Titration Data

Initial Burette Final Burette Volume of NaOH
Reading (mL) Reading (mL) Used (mL)

Trial

Average

Calculations:

e Average Volume of NaOH Used: Calculate the average volume of NaOH solution used from
the three trials.
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Moles of NaOH Used: Moles of NaOH = Molarity of NaOH x Average Volume of NaOH in
Liters

Moles of Acetic Acid: Based on the 1:1 stoichiometry of the reaction, the moles of acetic acid
are equal to the moles of NaOH used at the equivalence point. Moles of CHsCOOH = Moles
of NaOH

Molarity of Acetic Acid in Vinegar: Molarity of CHsCOOH = Moles of CHsCOOH / Volume of
Vinegar Sample in Liters

Concentration of Acetic Acid in g/L: Concentration (g/L) = Molarity of CHsCOOH x Molar
Mass of CHsCOOH (60.05 g/mol )

Mass Percent of Acetic Acid: To calculate the mass percent, the density of the vinegar is
required (assume approximately 1.005 g/mL for 5% vinegar). Mass of Vinegar Sample =
Volume of Vinegar Sample x Density of Vinegar Mass of Acetic Acid = Moles of CH3zCOOH x
Molar Mass of CHsCOOH Mass Percent (%) = (Mass of Acetic Acid / Mass of Vinegar
Sample) x 100

Table 2: Calculated Results

Parameter Value

Average Volume of NaOH Used (mL)

Molarity of NaOH (M) 0.1

Moles of NaOH Used (mol)

Moles of Acetic Acid (mol)

Molarity of Acetic Acid (M)

Concentration of Acetic Acid (g/L)

Mass Percent of Acetic Acid (%)

Safety Precautions
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o Always wear appropriate personal protective equipment (PPE), including safety goggles and
a lab coat.

e Sodium hydroxide is a corrosive substance. Handle with care and avoid contact with skin
and eyes. In case of contact, rinse the affected area immediately with copious amounts of
water.

e Handle all chemicals in a well-ventilated area.

Conclusion

This application note details a robust and accurate method for determining the concentration of
acetic acid in vinegar using acid-base titration. By following the outlined protocol, researchers,
scientists, and quality control professionals can reliably quantify the acetic acid content in
various vinegar samples. The use of clear data tables and a logical workflow ensures
reproducibility and ease of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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